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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of NC 2300, also known as VEL-0230. The following procedural guidance is

designed to ensure a safe laboratory environment and proper management of this potent and

selective cysteine cathepsin inhibitor.

Chemical Identification and Hazard Summary
Identifier Value

Synonyms VEL-0230

CAS Number 221144-20-3

Molecular Formula C14H24NNaO5

Molecular Weight 309.338

Hazard Statement: The toxicological properties of this substance have not been fully

investigated. It is crucial to handle NC 2300 with care, assuming it may be harmful.

Personal Protective Equipment (PPE)
Strict adherence to the following personal protective equipment guidelines is mandatory to

minimize exposure risk.
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Protection Type Specification

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile rubber).

Skin and Body Protection Impervious clothing, such as a lab coat.

Respiratory Protection
A suitable respirator should be used if ventilation

is inadequate or when handling powders.

**Operational and Handling Plan
Engineering Controls:

Ensure adequate ventilation in all areas where NC 2300 is handled and stored.

A readily accessible safety shower and eyewash station are required in the immediate work

area.

Handling Procedures:

Review Safety Data Sheet (SDS): Before use, all personnel must review the complete SDS

for VEL-0230 (NC-2300).

Don PPE: Put on all required personal protective equipment as specified in the table above.

Weighing and Aliquoting:

Perform these tasks in a designated area with controlled ventilation, such as a chemical

fume hood, to avoid inhalation of dust or aerosols.

Use appropriate tools to handle the material and avoid direct contact.

Solution Preparation:

When dissolving the compound, add the solvent slowly to the material to prevent

splashing.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1682202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the container is properly labeled with the chemical name, concentration, date, and

responsible individual's name.

General Use:

Avoid breathing vapors, mist, dust, or gas.

Prevent contact with eyes, skin, and clothing.

Emergency Procedures
In the event of an exposure or spill, follow these immediate first aid and containment measures.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove

contact lenses if present and easy to do. Seek

prompt medical attention.

Skin Contact
Rinse skin immediately with plenty of water.

Remove contaminated clothing.

Inhalation
Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Response:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an absorbent material (e.g., diatomite, universal binders) to contain and clean

up spills of solutions.

Decontaminate: Scrub surfaces and equipment with a suitable solvent like alcohol.
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Dispose: Collect all contaminated materials in a sealed, labeled container for proper

disposal.

Disposal Plan
Proper disposal of NC 2300 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Handling:

Contaminated Materials: All disposable materials that have come into contact with NC 2300,

including gloves, pipette tips, and absorbent pads, must be considered hazardous waste.

Unused Product: Unused or expired NC 2300 should be disposed of as hazardous chemical

waste.

Containers: Empty containers should be rinsed thoroughly with an appropriate solvent. The

rinsate should be collected and treated as hazardous waste.

Disposal Protocol:

Collect all waste materials in a designated, properly labeled, and sealed hazardous waste

container.

Store the waste container in a secure, designated area away from incompatible materials.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Contact your institution's environmental health and safety (EHS) department for specific

guidance.

Experimental Workflow and Safety Integration
The following diagram illustrates the integration of safety and handling procedures throughout a

typical experimental workflow involving NC 2300.
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Caption: Integration of safety protocols into the experimental workflow for handling NC 2300.
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Logical Relationship for Disposal
This diagram outlines the decision-making process for the proper disposal of materials

contaminated with NC 2300.
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Caption: Decision tree for the disposal of NC 2300 contaminated materials.
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[https://www.benchchem.com/product/b1682202#personal-protective-equipment-for-
handling-nc-2300]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1682202#personal-protective-equipment-for-handling-nc-2300
https://www.benchchem.com/product/b1682202#personal-protective-equipment-for-handling-nc-2300
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

